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Compound of Interest

Compound Name: Isolinoleic acid

Cat. No.: B164290

Essential Safety and Handling Guide for Isolinoleic
Acid

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount for ensuring personal safety and maintaining a secure laboratory

environment. This guide provides comprehensive, immediate safety and logistical information
for handling isolinoleic acid, including detailed operational and disposal plans.

Physical and Chemical Properties of Linoleic Acid

This table summarizes key quantitative data for linoleic acid, a closely related isomer.
Properties for specific isolinoleic acid isomers may vary.
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Property Value

Physical State Liquid[1][2]

Appearance Clear[1][2]

Melting Point -5°C /23 °F[1]

Boiling Point 229 -230°C/444.2 - 446 °F @ 16 mmHg[1]
Flash Point > 112 °C / > 233.6 °F[1]

Specific Gravity 0.900[1]

Solubility Insoluble in water[1]

Molecular Formula C18 H32 0O2[1]

Molecular Weight 280.45[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to minimize exposure when
handling isolinoleic acid. The required PPE is summarized below.
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PPE Category Item

Specifications and Use

Safety Goggles with Side

Eye and Face Protection )
Shields

Must conform to EN166,
AS/NZS 1337.1, or equivalent
national standards. Essential
for protecting eyes from

splashes.[3]

Recommended in addition to

Face Shield goggles where there is a high

risk of splashing.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
tested according to EN 374 are
recommended.[4] Inspect
gloves for integrity before each

use.[4]

Acid-Resistant Laboratory

Body Protection )
Coat or Suit

A lab coat is standard for minor
handling. For larger quantities
or potential for significant
splashing, an acid-resistant

suit is appropriate.[4]

Respiratory Protection Respirator

Necessary when working with
aerosols, mists, or in
inadequately ventilated areas.
[31[4][5] A respirator with a
Type Afilter for organic gases

and vapors is recommended.

[4]1(5]

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are crucial to prevent accidents and exposure. The following

protocol outlines the key steps for working with isolinoleic acid.

Preparation and Area Setup
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Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[6]

Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible
and in good working order.[1][4]

Ignition Sources: Remove all potential ignition sources from the handling area as the
substance is combustible.[6]

Equipment Check: Ensure all glassware and equipment are clean and dry before use.[4]

Handling the Compound

Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4][6] Always wash hands
thoroughly with soap and water after handling.[6]

Transfer: When transferring the substance, do so carefully to avoid creating aerosols or
splashes.[4]

Storage: Keep containers securely sealed when not in use.[6] Store in a cool, dry, well-
ventilated place, protected from air and light.

Spill Management

Immediate and appropriate action is necessary to mitigate hazards in the event of a spill.

Minor Spills:

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[3]L6]

o Carefully collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.[3][6]

o Clean the spill area with a suitable solvent, followed by washing with soap and water.[3][7]

Major Spills:
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o Evacuate the immediate area of all non-essential personnel.[3][4]

o Alert the appropriate emergency response team or your institution's Environmental Health
and Safety (EHS) office.[4]

o Increase ventilation and contain the spill with absorbent materials if it is safe to do so.[6]

Disposal Plan

Proper disposal of isolinoleic acid and its waste is essential to prevent environmental
contamination and comply with regulations.

e Waste Segregation:

o Unused Product: Dispose of as chemical waste in accordance with local, state, and
federal regulations. Do not mix with other waste.[4]

o Contaminated Materials: Place all disposable items that have come into contact with
isolinoleic acid (e.g., gloves, absorbent paper, pipette tips) into a designated, labeled
container for hazardous waste.[4][8]

o Empty Containers: Handle empty containers as you would the product itself and do not
reuse them.[4]

o Disposal Procedure:

o Collection: Collect all waste types in separate, compatible, and clearly labeled containers.
Labels should include "Hazardous Waste," the chemical name, and the date.[3]

o Storage: Store waste containers in a designated, secure, and well-ventilated area,
preferably with secondary containment.[3]

o Pickup: Arrange for waste pickup through your institution's licensed hazardous waste
disposal contractor or EHS office.[3][8] Under no circumstances should this chemical be
disposed of down the drain.[3]

Handling and Disposal Workflow
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The following diagram illustrates the logical workflow for the safe handling and disposal of

isolinoleic acid.

Phase 1: Preparation

Risk Assessment

'

Gather Required PPE

(Goggles, Gloves, Lab Coat)

'

Prepare Workspace
(Fume Hood, Eyewash Access)
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Safe Handling of Isolinoleic Acid
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4 Y
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Empty Containers)
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Isolinoleic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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